4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide

• Molecular Formula: C20H16BrN3O2S
• Molecular Weight: 442.3 g/mol
• IUPAC Name: N-[(5-bromopyridin-2-yl)carbamothioyl]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C20H16BrN3O2S/c21-16-8-11-18(22-12-16)23-20(27)24-19(25)15-6-9-17(10-7-15)26-13-14-4-2-1-3-5-14/h1-12H,13H2,(H2,22,23,24,25,27)
• InChI Key: XGPCVYHFUDLAKF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC(=S)NC3=NC=C(C=C3)Br

Description

4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide, also known as BPTB, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications.

Mechanism of Action

4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide exerts its inhibitory activity by binding to the active site of PTPs and DSPs, preventing the dephosphorylation of target proteins. This leads to the activation of various signaling pathways, ultimately resulting in the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide has been shown to exhibit several biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and modulation of signaling pathways. 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide has also been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide has several advantages for lab experiments, including its high potency and selectivity, making it a valuable tool for studying the role of PTPs and DSPs in cellular processes. However, 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide also has some limitations, including its low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

Several future directions for the study of 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide include the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the identification of new targets for its inhibitory activity. 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide also has the potential to be used in combination with other drugs to enhance its anticancer activity and reduce potential side effects. Overall, 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide represents a promising candidate for the development of novel therapeutics for cancer and other diseases.

Synthesis Methods

The synthesis of 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide involves the reaction of 5-bromo-2-chloropyridine with thiourea to form 5-bromo-2-(thiocarbamoyl)pyridine, which is then reacted with 4-hydroxybenzyl alcohol to form 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide. The synthesis method has been optimized to increase yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against several enzymes, including protein tyrosine phosphatases (PTPs) and dual-specificity phosphatases (DSPs), which play crucial roles in various cellular processes. 4-(benzyloxy)-N-[(5-bromopyridin-2-yl)carbamothioyl]benzamide has also been shown to exhibit anticancer activity against several cancer cell lines, making it a promising candidate for cancer therapy.